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Compound of Interest

Compound Name: 4-(2-Cyclopropylethyl)piperidine

CAS No.: 1248397-91-2

Cat. No.: B1467059

Get Quote

Executive Technical Summary
4-(2-Cyclopropylethyl)piperidine (C₁₀H₁₉N) represents a strategic building block in modern

medicinal chemistry, particularly in the design of G-protein-coupled receptor (GPCR) ligands

and kinase inhibitors.[1] This molecule combines a basic secondary amine handle (piperidine)

with a lipophilic, metabolically distinct tail (cyclopropyl).[1]

The cyclopropyl moiety acts as a bioisostere for isopropyl or alkene groups.[1][2] It offers a

unique combination of steric bulk and electronic properties due to the high

-character of its C-C bonds (Walsh orbitals), often improving metabolic stability against

-oxidation while maintaining a compact lipophilic profile.[1] However, researchers must carefully
characterize its specific physicochemical behavior, as the cyclopropyl ring can occasionally
serve as a metabolic "soft spot" for CYP450-mediated ring opening.[1]

This guide provides a comprehensive technical analysis of the molecule’s properties, synthesis,

and characterization protocols.[1]
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Part 1: Structural Analysis & Theoretical Basis[1]
Molecular Architecture
The molecule consists of three distinct pharmacophoric elements:

Piperidine Ring: A saturated, six-membered nitrogen heterocycle.[1][3] It serves as the

primary basic center (

), crucial for forming ionic interactions with aspartate/glutamate residues in protein binding
pockets.[1]

Ethyl Linker: A flexible two-carbon spacer that distances the lipophilic tail from the polar

amine, allowing the molecule to span hydrophobic channels.[1]

Cyclopropyl Tail: A strained, three-membered ring.[1] Unlike flexible alkyl chains, the

cyclopropyl group is rigid and planar, reducing the entropic penalty upon binding.[1]

Physicochemical Data Profile
The following values represent a synthesis of calculated consensus data (ACD/Labs,

ChemAxon) and comparative experimental data from structurally analogous 4-alkylpiperidines.
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Property Value / Range Technical Note

Molecular Formula C₁₀H₁₉N

Molecular Weight 153.27 g/mol Monoisotopic Mass: 153.15

Physical State Colorless Liquid
Hygroscopic; absorbs CO₂

from air.[1]

Boiling Point 225°C - 230°C (est.)[1]

Significantly higher than

piperidine (106°C) due to MW.

[1]

(Conjugate Acid) 10.8 – 11.1
Strongly basic.[1] Protonated

at physiological pH (7.4).[1]

LogP (Octanol/Water) 2.6 ± 0.3 Moderately lipophilic.[1]

LogD (pH 7.4) -0.4 to -0.1

Low distribution into lipids at

pH 7.4 due to ionization (

protonated).[1]

Topological Polar Surface Area 12.03 Å²

Excellent blood-brain barrier

(BBB) permeability potential if

basicity is masked.[1]

Rotatable Bonds 3
High flexibility in the linker

region.[1]

Part 2: Synthetic Accessibility & Manufacturing
The synthesis of 4-(2-Cyclopropylethyl)piperidine typically follows a "Reduction of Pyridine"

strategy to ensure stereochemical purity and high yield.[1]

Synthetic Workflow (DOT Visualization)
The following diagram outlines the standard laboratory-scale synthesis starting from 4-Picoline.

4-Picoline
(Starting Material)

Lithiation
(LDA, THF, -78°C)

Alkylation
(+ Cyclopropylmethyl bromide)

 C-C Bond Formation Intermediate:
4-(2-Cyclopropylethyl)pyridine

Catalytic Hydrogenation
(H2, PtO2, AcOH, 50 psi)

 Heterocycle Reduction Target:
4-(2-Cyclopropylethyl)piperidine
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Figure 1: Step-wise synthetic route for the generation of 4-(2-Cyclopropylethyl)piperidine via

pyridine alkylation and reduction.

Critical Synthetic Considerations
Lithiation Control: The deprotonation of 4-picoline using LDA (Lithium Diisopropylamide)

must be strictly maintained at -78°C to prevent polymerization or di-alkylation.[1]

Hydrogenation Selectivity: The reduction of the pyridine ring to piperidine using Platinum

Oxide (

) in Acetic Acid is preferred over Palladium on Carbon (

).[1]

can sometimes lead to the ring-opening of the cyclopropyl group under high
pressure/temperature conditions due to the strain energy of the three-membered ring.[1]

Part 3: Experimental Characterization Protocols
As a self-validating system, the identity and purity of this compound must be established using

the following protocols.

Potentiometric Determination
Because the LogD (distribution coefficient) is pH-dependent, accurate

measurement is critical for predicting in vivo behavior.[1]

Protocol:

Preparation: Dissolve 5 mg of the compound in 10 mL of 0.1 M KCl (ionic strength adjustor).

If solubility is poor, use a co-solvent method (Methanol/Water ratios: 20%, 30%, 40%) and

extrapolate to 0% organic solvent (Yasuda-Shedlovsky extrapolation).[1]

Titrant: Use carbonate-free 0.1 M NaOH and 0.1 M HCl standardized solutions.

Execution: Perform a "blank" titration (solvent only) followed by the sample titration under
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atmosphere to prevent

absorption (which affects high

amines).

Analysis: Plot pH vs. Volume of Titrant. Use the Bjerrum difference plot method to calculate

(average number of bound protons).[1] The

is the pH where

.[1]

Lipophilicity (LogD) via HPLC
The traditional "Shake Flask" method is low-throughput and prone to emulsion errors with

amines.[1] The HPLC retention time method is recommended for rapid validation.[1]

Protocol:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse), chemically bonded to resist high

pH if necessary, though neutral pH is standard for LogD.[1]

Mobile Phase: Isocratic Methanol/Buffer (pH 7.4 phosphate) at various ratios (e.g., 50:50,

60:40).

Calibration: Run a set of 5-7 standards with known LogD values (e.g., Toluene,

Acetophenone, Propranolol).[1]

Calculation:

Where

is retention time and

is the dead time (uracil).

Part 4: Metabolic Stability & Safety
Metabolic Liability Assessment
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While the cyclopropyl group is often used to block metabolic sites (compared to an isopropyl

group), it is not metabolically inert.[1]

Mechanism: Cytochrome P450 enzymes (specifically CYP2D6 for basic amines) can attack the

cyclopropyl ring.[1]

Single Electron Transfer (SET): The nitrogen lone pair can facilitate oxidation.[1]

H-Abstraction: Abstraction adjacent to the ring can lead to radical intermediates.[1]

Ring Opening: The strain relief of the cyclopropyl ring (~27 kcal/mol) drives the formation of

reactive enones or aldehydes if oxidized incorrectly.[1]

Metabolic Divergence

4-(2-Cyclopropylethyl)piperidine

CYP450 Oxidation

N-Oxidation
(Reversible/Stable)

 Major Route

Alpha-Hydroxylation
-> Ring Opening

 Minor Route

Reactive Aldehyde
(Toxicity Risk)

 Rearrangement
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Figure 2: Potential metabolic pathways.[1] Path 2 represents a bioactivation risk that must be

monitored during lead optimization.[1]
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Handling & Safety (SDS Summary)
Hazards: Corrosive (Skin Corr.[1] 1B), Acute Toxicity (Oral/Inhalation).[1]

Storage: Store under Argon/Nitrogen. The secondary amine reacts with atmospheric

to form carbamates (white crust).[1]

Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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